Cas no 1213408-57-1 (1-(4-Bromo-3-chlorophenyl)ethane-1,2-diamine)
1213408-57-1 structure
Product Name:1-(4-Bromo-3-chlorophenyl)ethane-1,2-diamine
CAS No:1213408-57-1
MF:C8H10BrClN2
MW:249.535399913788
CID:4686054
Update Time:2023-08-15
1-(4-Bromo-3-chlorophenyl)ethane-1,2-diamine Chemical and Physical Properties
Names and Identifiers
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- 1-(4-BROMO-3-CHLOROPHENYL)ETHANE-1,2-DIAMINE
- (1S)-1-(4-BROMO-3-CHLOROPHENYL)ETHANE-1,2-DIAMINE
- (1R)-1-(4-BROMO-3-CHLOROPHENYL)ETHANE-1,2-DIAMINE
- 1-(4-Bromo-3-chlorophenyl)ethane-1,2-diamine
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- Inchi: 1S/C8H10BrClN2/c9-6-2-1-5(3-7(6)10)8(12)4-11/h1-3,8H,4,11-12H2
- InChI Key: JMQOJURZEHNPKB-UHFFFAOYSA-N
- SMILES: BrC1C=CC(=CC=1Cl)C(CN)N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 2
- Complexity: 145
- Topological Polar Surface Area: 52
1-(4-Bromo-3-chlorophenyl)ethane-1,2-diamine Related Literature
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Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
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Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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